Cas no 1206991-83-4 (2-{[5-(4-bromophenyl)-1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one)

• Product Name: 2-{[5-(4-bromophenyl)-1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one
• CAS No: 1206991-83-4
• MF: C₂₂H₂₁BrFN₃OS
• MW: 474.389046430588
• CID: 5445200
• Update Time: 2025-06-09

2-{[5-(4-bromophenyl)-1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-[[5-(4-bromophenyl)-1-(4-fluorophenyl)-1H-imidazol-2-yl]thio]-1-(1-piperidinyl)-
• 2-{[5-(4-bromophenyl)-1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one

• Inchi： 1S/C22H21BrFN3OS/c23-17-6-4-16(5-7-17)20-14-25-22(27(20)19-10-8-18(24)9-11-19)29-15-21(28)26-12-2-1-3-13-26/h4-11,14H,1-3,12-13,15H2
• InChI Key： CGWPUMBGGOSUGS-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCC1)CSC1N(C2=CC=C(F)C=C2)C(C2=CC=C(Br)C=C2)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{[5-(4-bromophenyl)-1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one

Introduction to Compound CAS No. 1206991-83-4: 2-{[5-(4-bromophenyl)-1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one

2-{[5-(4-bromophenyl)-1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one, with the CAS number 1206991-83-4, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazoles and features a unique structural arrangement that includes bromine, fluorine, and piperidine moieties. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various therapeutic applications.

The molecular structure of 2-{[5-(4-bromophenyl)-1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one is characterized by a central imidazole ring, which is a common scaffold in many biologically active compounds. The presence of the bromine and fluorine substituents on the phenyl rings adds to the compound's lipophilicity and electronic properties, potentially enhancing its ability to interact with biological targets. The piperidine moiety, on the other hand, contributes to the compound's overall conformational flexibility and stability.

Recent studies have explored the pharmacological properties of CAS No. 1206991-83-4, revealing its potential as a lead compound for drug development. One notable area of research has focused on its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The selective inhibition of these kinases can lead to reduced cell proliferation and tumor growth, making it a promising candidate for further investigation.

In addition to its potential as an enzyme inhibitor, 2-{[5-(4-bromophenyl)-1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one has also been studied for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by modulating the activity of pro-inflammatory cytokines and other mediators involved in the inflammatory response.

The safety profile of CAS No. 1206991-83-4 is another critical aspect that has been evaluated in various studies. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, which is an essential consideration for its potential use in clinical settings. However, further research is needed to fully understand its long-term effects and potential side effects.

The synthesis of 2-{[5-(4-bromophenyl)-1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the imidazole ring, the introduction of bromine and fluorine substituents, and the attachment of the piperidine moiety. Advances in synthetic chemistry have led to more efficient methods for producing this compound, making it more accessible for large-scale research and development.

In conclusion, CAS No. 1206991-83-4, or 2-{[5-(4-bromophenyl)-1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one, is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation as a lead compound in drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future advancements in treating various diseases.